Cas no 1286704-16-2 (methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate)

• Product Name: methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate
• CAS No: 1286704-16-2
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 5802472
• PubChem ID: 49730640
• Update Time: 2025-06-25

methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• VFKDTQZIHYPOOM-UHFFFAOYSA-N
• methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate
• F5939-0054
• 1286704-16-2
• methyl 4-(4-(benzo[d]thiazol-2-yloxy)piperidine-1-carbonyl)benzoate
• AKOS024527634
• VU0528238-1

• Inchi： 1S/C21H20N2O4S/c1-26-20(25)15-8-6-14(7-9-15)19(24)23-12-10-16(11-13-23)27-21-22-17-4-2-3-5-18(17)28-21/h2-9,16H,10-13H2,1H3
• InChI Key： VFKDTQZIHYPOOM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(N2CCC(OC3=NC4=CC=CC=C4S3)CC2)=O)C=C1

Computed Properties

• Exact Mass: 396.114
• Monoisotopic Mass: 396.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97A^2
• XLogP3: 4.2

Additional information on methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate

Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate (CAS No. 1286704-16-2): A Comprehensive Overview

Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate, identified by its CAS number 1286704-16-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes a piperidine core and a benzothiazole moiety, has garnered attention due to its potential applications in drug discovery and development. The detailed examination of its chemical properties, synthetic pathways, and emerging applications in medicinal chemistry provides a comprehensive understanding of its relevance in contemporary research.

The structural composition of Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate is characterized by the presence of multiple functional groups that contribute to its unique reactivity and biological activity. The piperidine ring is a common pharmacophore in many therapeutic agents, known for its ability to interact with biological targets such as enzymes and receptors. In contrast, the benzothiazole moiety is recognized for its antimicrobial, anti-inflammatory, and anticancer properties. The synergistic combination of these two structural elements suggests that this compound may exhibit multifaceted biological effects, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the precise modeling of molecular interactions, which has been instrumental in understanding the mechanism of action of Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate. Studies have indicated that the compound may interact with various biological targets by modulating key signaling pathways. For instance, the piperidine moiety has been shown to influence neurotransmitter receptor activity, while the benzothiazole component may interfere with enzyme function relevant to inflammatory processes. These findings highlight the potential of this compound as a lead molecule for the development of novel therapeutic agents.

The synthesis of Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthetic route typically begins with the preparation of key intermediates such as 1-(bromomethyl)-4-(1H-pyrrole-1-carboxamido)benzene and 2-hydroxybenzothiazole. These intermediates are then coupled through nucleophilic substitution reactions to form the desired product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) ensures the accurate characterization of the final product.

In vitro studies have demonstrated the promising biological activity of Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate in various disease models. Research has shown that this compound exhibits potent inhibitory effects on certain enzymes implicated in cancer progression. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress in cellular models. These findings align with recent publications that highlight the role of benzothiazole derivatives in oncology and inflammation research. The compound's ability to target multiple pathways makes it an attractive candidate for further preclinical development.

The pharmacokinetic profile of Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate is another critical aspect that has been extensively studied. Initial pharmacokinetic evaluations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates reasonable oral bioavailability and exhibits moderate tissue distribution upon systemic administration. Metabolic studies indicate that it is primarily metabolized through Phase II conjugation reactions, suggesting a low potential for systemic toxicity. These findings are consistent with recent literature on structurally related compounds that have shown similar pharmacokinetic characteristics.

The potential therapeutic applications of Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate are vast and span across multiple therapeutic areas. Given its dual functionality as a piperidine derivative and benzothiazole-containing compound, it holds promise for treating conditions such as cancer, neurodegenerative diseases, and inflammatory disorders. Current research is focused on identifying specific indications where this compound could provide therapeutic benefits by modulating disease-relevant pathways. Preclinical trials are underway to evaluate its efficacy and safety profile in animal models before moving to human clinical studies.

The development of Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate also underscores the importance of interdisciplinary collaboration in pharmaceutical research. The integration of expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics has been crucial in advancing our understanding of this compound's potential applications. As computational methods continue to evolve, they will play an increasingly significant role in drug discovery by enabling rapid screening and optimization of lead compounds like Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate.

In conclusion, Methyl 4-[4-(1,3-benzothiazol-2-yloxy)piperidine-1-carbonyl]benzoate (CAS No. 1286704-16-2) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. Its unique combination of functional groups makes it a versatile tool for drug discovery across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties，this compound is poised to make substantial contributions to modern medicine.